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Technical Data Summary

The following tables consolidate the fundamental information available for Acetamide-2,2,2-d3 (CAS

23724-60-9).

Table 1: Core Identifiers and Physicochemical Properties [1] [2] [3]

Property Value

CAS Number 23724-60-9

Related Unlabeled CAS 60-35-5 [1] [4]

Molecular Formula C₂H₂D₃NO [1] [3] [4]

Molecular Weight 62.09 g/mol [1] [3] [4]

IUPAC Name 2,2,2-trideuterioacetamide [2] [4]

Melting Point 78-80 °C (lit.) [1] [2] [4]

Boiling Point 221 °C (lit.) [1] [4]

Appearance White to Off-White solid [1] [5]
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Property Value

Purity ≥98% [3], 99% atom D [4]

Table 2: Safety, Storage, and Solubility [1] [2] [3]

Category Information

Hazard
Codes

Xn (Harmful) [1]

Storage Room temperature (short-term); 2-8°C for long-term storage; -20°C for multi-year

powder storage [1] [2] [3]

Solubility Soluble in DMSO; slightly soluble in Methanol [1]. May also dissolve in water, ethanol,

or DMF [3].

Applications and Research Use

Acetamide-2,2,2-d3 is a stable isotope-labeled compound primarily used in research. Its main applications

include:

Spectroscopic Studies: Used in infrared spectral studies and research on the normal vibrations of

acetamide and its deuterated analogs [2].
Isotopic Labeling: Serves as a tracer in deuterium exchange reactions and as an internal standard

for quantitative analysis using NMR, GC-MS, or LC-MS [2] [5].

The following diagram illustrates the typical workflow for its primary research applications:
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Suggested Experimental Approach

While detailed protocols are not provided in the search results, the general approach for using this compound

in spectroscopic or analytical applications would involve:

Sample Preparation: Weigh the solid Acetamide-2,2,2-d3 and prepare a solution in a suitable
deuterated or volatile solvent (e.g., DMSO-d6, methanol) depending on the analytical technique [1]

[3].
Instrumental Analysis:

For IR Studies: Analyze the sample using Fourier-Transform Infrared (FTIR) spectroscopy and
compare the spectrum with non-deuterated acetamide to identify vibration shifts due to

deuterium [2].
For MS or NMR as an Internal Standard: Accurately weigh and add a known amount of

Acetamide-2,2,2-d3 to your sample. Proceed with your standard LC-MS, GC-MS, or NMR
protocol, using the deuterated compound's signal for calibration or quantification [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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